Cas no 66380-78-7 (4-(Cyclohexylamino)benzoic Acid)

4-(Cyclohexylamino)benzoic Acid structure
66380-78-7 structure
Product Name:4-(Cyclohexylamino)benzoic Acid
CAS No:66380-78-7
MF:C13H17NO2
MW:219.279583692551
MDL:MFCD06253521
CID:4120148
PubChem ID:1180479
Update Time:2025-04-24

4-(Cyclohexylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(cyclohexylamino)-
    • OTAVA-BB BB7018780044
    • 4-(Cyclohexylamino)benzoic acid
    • SBB016382
    • ALBB-018735
    • SCHEMBL3476595
    • p-cyclohexylaminobenzoic acid
    • DB-152881
    • AS-871/15540219
    • LS-06150
    • AKOS000273782
    • 4-(cyclohexylamino)benzoicAcid
    • CS-0322702
    • 66380-78-7
    • QADQJGKSFQRUSS-UHFFFAOYSA-N
    • MFCD06253521
    • SB79433
    • H32699
    • F3099-6583
    • 4-(Cyclohexylamino)benzoic Acid
    • MDL: MFCD06253521
    • Inchi: 1S/C13H17NO2/c15-13(16)10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11,14H,1-5H2,(H,15,16)
    • InChI Key: QADQJGKSFQRUSS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 219.125928785Da
  • Monoisotopic Mass: 219.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.3Ų

4-(Cyclohexylamino)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C062685-250mg
4-(Cyclohexylamino)benzoic Acid
66380-78-7
250mg
$ 275.00 2022-06-06
TRC
C062685-500mg
4-(Cyclohexylamino)benzoic Acid
66380-78-7
500mg
$ 450.00 2022-06-06
TRC
C062685-1000mg
4-(Cyclohexylamino)benzoic Acid
66380-78-7
1g
$ 720.00 2022-06-06
Matrix Scientific
077910-500mg
4-(Cyclohexylamino)benzoic acid
66380-78-7
500mg
$252.00 2023-09-11
Matrix Scientific
077910-1g
4-(Cyclohexylamino)benzoic acid
66380-78-7
1g
$315.00 2023-09-11
abcr
AB410967-500 mg
4-(Cyclohexylamino)benzoic acid
66380-78-7
500MG
€254.60 2022-12-12
abcr
AB410967-1 g
4-(Cyclohexylamino)benzoic acid
66380-78-7
1g
€322.50 2022-12-12
Matrix Scientific
077910-500mg
4-(Cyclohexylamino)benzoic acid
66380-78-7
500mg
$252.00 2023-09-10
Matrix Scientific
077910-1g
4-(Cyclohexylamino)benzoic acid
66380-78-7
1g
$315.00 2023-09-10
abcr
AB410967-500mg
4-(Cyclohexylamino)benzoic acid; .
66380-78-7
500mg
€269.00 2025-04-17

Additional information on 4-(Cyclohexylamino)benzoic Acid

Benzoic Acid, 4-(Cyclohexylamino) - A Comprehensive Overview

Benzoic acid, 4-(cyclohexylamino), also known by its CAS number 66380-78-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a cyclohexylamino group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The molecular structure of benzoic acid, 4-(cyclohexylamino) consists of a benzene ring substituted with a carboxylic acid group at the para position relative to the cyclohexylamino group. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

One of the most notable aspects of benzoic acid, 4-(cyclohexylamino) is its versatility in chemical synthesis. Researchers have explored various methods to synthesize this compound, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making it easier to scale up production for industrial applications. The ability to modify the cyclohexylamino group further expands the scope of this compound, allowing for the creation of derivatives with tailored properties.

In terms of biological activity, benzoic acid, 4-(cyclohexylamino) has shown promise in several areas. For instance, recent studies have demonstrated its potential as an anti-inflammatory agent. The compound has been found to inhibit key enzymes involved in inflammatory processes, making it a candidate for the development of new anti-inflammatory drugs. Additionally, preliminary research suggests that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The pharmacokinetic profile of benzoic acid, 4-(cyclohexylamino) is another area that has garnered significant attention. Studies conducted in preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for determining its suitability as a drug candidate and for optimizing its formulation for therapeutic use. Furthermore, ongoing research is exploring the potential toxicological effects of this compound to ensure its safety profile is well understood.

Beyond its pharmacological applications, benzoic acid, 4-(cyclohexylamino) has also found utility in materials science. Its unique chemical structure makes it a candidate for use in the development of advanced materials, such as polymers and coatings. Researchers are investigating how this compound can be incorporated into material systems to enhance their mechanical and chemical properties.

In conclusion, benzoic acid, 4-(cyclohexylamino), with its CAS number 66380-78-7, represents a multifaceted compound with diverse applications across various scientific disciplines. Its chemical structure provides a foundation for exploring new synthetic routes and developing innovative materials. Moreover, its biological activity positions it as a promising candidate in drug discovery efforts aimed at addressing unmet medical needs. As research continues to unfold, this compound is likely to reveal even more exciting possibilities for future applications.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd